Cas no 380423-96-1 (2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide
• CAS No: 380423-96-1
• MF: C₂₂H₂₃FN₂O₃
• MW: 382.428029298782
• CID: 5446898
• PubChem ID: 2130635
• Update Time: 2025-07-23

2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-N-(2-fluorophenyl)-3-(3-methoxy-4-pentoxyphenyl)prop-2-enamide
• (2E)-2-cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
• 2-cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamide
• Z56819756
• STK949928
• EN300-26590120
• 380423-96-1
• AKOS001024343
• 2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide

• Inchi： 1S/C22H23FN2O3/c1-3-4-7-12-28-20-11-10-16(14-21(20)27-2)13-17(15-24)22(26)25-19-9-6-5-8-18(19)23/h5-6,8-11,13-14H,3-4,7,12H2,1-2H3,(H,25,26)
• InChI Key： RUTZUCWRTCAOSV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C(C#N)=CC1=CC=C(OCCCCC)C(OC)=C1

Computed Properties

• Exact Mass: 382.16927076g/mol
• Monoisotopic Mass: 382.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 568.8±50.0 °C(Predicted)
• pka: 9.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide

Introduction to 2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide (CAS No. 380423-96-1) and Its Emerging Applications in Chemical Biology

2-Cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide, identified by its CAS number 380423-96-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a combination of cyano, fluoro, methoxy, and pentyloxy substituents, exhibits promising potential in modulating biological pathways relevant to inflammation, neurodegeneration, and cancer metabolism. The presence of a conjugated enamide backbone enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

The fluorine atom at the 2-position of the phenyl ring is a key structural determinant that influences the compound's metabolic stability and binding affinity to biological targets. Fluorinated aromatic compounds are well-documented for their ability to improve drug-like properties such as lipophilicity, metabolic resistance, and receptor binding specificity. In recent years, the incorporation of fluorine into pharmaceuticals has been extensively studied for its role in enhancing therapeutic efficacy. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have demonstrated improved selectivity over traditional NSAIDs like ibuprofen and naproxen, reducing gastrointestinal side effects while maintaining anti-inflammatory activity.

The methylene group adjacent to the cyano functionality in 2-cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide introduces a region of high electrophilicity, which can be exploited for covalent interactions with biological targets. This feature is particularly relevant in the development of targeted therapies where irreversible binding to key enzymes or receptors can lead to prolonged pharmacological effects. Recent advances in medicinal chemistry have shown that enamide derivatives exhibit potent inhibitory activity against various proteases and kinases involved in disease pathways. For example, enamide-based inhibitors have been explored as potential treatments for Alzheimer's disease by targeting beta-secretase enzymes that cleave amyloid-beta peptides.

The 3-methoxy-4-(pentyloxy)phenyl moiety represents another critical pharmacophoric element that contributes to the compound's biological activity. This bulky aromatic group not only enhances hydrophobic interactions with lipid bilayers but also provides steric hindrance that can modulate binding affinity. In the context of oncology research, compounds with similar structural motifs have been investigated for their ability to disrupt tumor microenvironments by inhibiting tyrosine kinases or modulating immune checkpoint receptors. Preliminary studies on related analogs suggest that the pentyloxy side chain may play a role in enhancing penetration through the blood-brain barrier (BBB), a significant challenge in treating central nervous system (CNS) disorders.

Recent computational studies using molecular docking simulations have highlighted the potential of 2-cyano-N-(2-fluorophenyl)-3-[3-methoxy-4-(pentyloxy)phenyl]-2-propenamide as a scaffold for developing novel therapeutic agents. These studies indicate favorable interactions with enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammatory responses, and with protein kinase B (Akt), a central regulator of cell survival and metabolism. The compound's ability to simultaneously engage multiple binding pockets on these targets suggests it may exhibit synergistic effects comparable to multi-targeted drugs currently under clinical investigation.

In vitro assays have revealed that 380423-96-1 demonstrates dose-dependent inhibition of inflammatory mediators such as prostaglandin E2 (PGE2) synthesis in microglial cell lines. This effect is attributed to its interaction with COX-2 and lipoxygenase pathways, offering a potential therapeutic strategy for neuroinflammatory diseases like multiple sclerosis or Parkinson's disease. Additionally, preliminary cytotoxicity assays indicate selective toxicity toward certain cancer cell lines while sparing normal fibroblasts, suggesting an acceptable safety profile for further development.

The synthesis of this compound involves multi-step organic transformations starting from commercially available precursors such as 2-fluorobenzonitrile and 3-methoxy-4-pentoxystyrene. Key synthetic steps include nucleophilic addition followed by dehydration to form the enamide linkage, which is then functionalized at the terminal carbon with appropriate substituents. Advances in catalytic methods have enabled more efficient and scalable production processes for this type of heterocyclic amide derivative.

Future directions in research on CAS No 380423-96-1 include exploring its mechanism of action through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Understanding how this molecule interacts with biological targets at an atomic level will provide critical insights into optimizing its pharmacological properties. Furthermore, investigating its potential as a prodrug—a precursor that releases active metabolites inside the body—could enhance its clinical applicability by improving bioavailability or targeted delivery.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of novel analogs with improved properties based on existing scaffolds like N-(2-fluorophenyl)-cyano-substituted enamides. These computational tools predict physicochemical parameters such as solubility, permeability across membranes (Caco-2 assay), and metabolic stability (P450 enzyme interactions), allowing researchers to prioritize candidates before experimental validation begins.

Given its unique structural features and demonstrated preclinical activity, 380423-96-1 represents an exciting opportunity for medicinal chemists working on next-generation therapeutics targeting neurological disorders or metabolic diseases associated with dysregulated enzyme function. As research continues into understanding how subtle modifications influence biological outcomes, this compound may serve as a valuable tool not only for academic investigations but also for industrial development efforts aimed at bringing new treatments to patients worldwide.